1-(2-(Piperidin-4-yl)phenyl)ethanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Solubility Profile of 1-(2-(Piperidin-4-yl)phenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of the solubility characteristics of the novel compound 1-(2-(Piperidin-4-yl)phenyl)ethanol. In the absence of extensive empirical data in publicly accessible literature, this document synthesizes predicted physicochemical properties with established, field-proven methodologies for their experimental determination. This approach offers a robust framework for researchers and drug development professionals to understand, predict, and experimentally verify the solubility profile of this compound, a critical parameter in its journey from discovery to formulation.

Introduction: The Significance of Solubility in Drug Development

The bioavailability and efficacy of an orally administered active pharmaceutical ingredient (API) are intrinsically linked to its aqueous solubility. For a compound like 1-(2-(Piperidin-4-yl)phenyl)ethanol, which possesses structural motifs common in centrally active agents, understanding its solubility is paramount. Poor solubility can lead to low absorption, high inter-individual variability, and ultimately, therapeutic failure. Therefore, a thorough characterization of its solubility in various media is a foundational step in the pre-formulation and formulation development phases.

This guide will delve into the predicted physicochemical properties of 1-(2-(Piperidin-4-yl)phenyl)ethanol, offering a scientifically grounded starting point for experimental work. Furthermore, it will provide detailed, step-by-step protocols for the experimental determination of these properties, ensuring a self-validating system for your research.

Physicochemical Properties: A Predictive Overview

Property	Predicted Value	Significance in Solubility
Molecular Formula	C₁₃H₁₉NO	Provides the basis for molecular weight calculation.
Molecular Weight	205.30 g/mol	Influences diffusion and dissolution rates.
pKa (most basic)	~9.5 - 10.5	The piperidine nitrogen is predicted to be the most basic center, significantly influencing solubility in a pH-dependent manner. In acidic environments, the compound will be protonated and likely more soluble.
pKa (most acidic)	~14.0 - 15.0	The hydroxyl group is weakly acidic and its ionization will only be significant at very high pH.
LogP	~2.5 - 3.5	This predicted octanol-water partition coefficient suggests a moderate lipophilicity, indicating that while it has some affinity for non-polar environments, it is not excessively greasy. This can impact its solubility in both aqueous and organic media.
Aqueous Solubility (LogS)	~ -3.0 to -4.0	This predicted value corresponds to a solubility range of "sparingly soluble" to "slightly soluble" in water at neutral pH.

Note: These values are computationally predicted and should be experimentally verified.

Predicted Solubility Profile

Based on the predicted physicochemical properties, a qualitative solubility profile for 1-(2-(Piperidin-4-yl)phenyl)ethanol can be inferred:

• Aqueous Solubility: The compound is expected to exhibit low to moderate intrinsic solubility in water. Due to the basic piperidine nitrogen, its aqueous solubility is predicted to be highly pH-dependent, increasing significantly at lower pH values where the amine is protonated.

• Organic Solvent Solubility: Given its moderate LogP, 1-(2-(Piperidin-4-yl)phenyl)ethanol is likely to be soluble in a range of polar organic solvents such as ethanol, methanol, and DMSO. Its solubility in non-polar solvents like hexane is expected to be limited.

The following diagram illustrates the logical relationship between the compound's structural features and its expected solubility behavior.

Caption: Relationship between structure and predicted solubility.

Experimental Determination of Solubility: Protocols and Workflows

To move from prediction to empirical data, rigorous experimental protocols are essential. The following sections detail the methodologies for determining the key solubility-related parameters for 1-(2-(Piperidin-4-yl)phenyl)ethanol.

Thermodynamic (Equilibrium) Solubility Determination: The Shake-Flask Method

The gold standard for determining thermodynamic solubility is the shake-flask method. This technique measures the concentration of a saturated solution of the compound in a specific solvent at equilibrium.

Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-(2-(Piperidin-4-yl)phenyl)ethanol to a series of vials containing different aqueous buffers (pH 1.2, 4.5, 6.8, and 7.4 are recommended to cover the physiological range) and selected organic solvents.

  • Ensure a solid excess is visible in each vial.

• Equilibration:

  • Seal the vials and place them in a constant temperature shaker (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. It is advisable to sample at intermediate time points (e.g., 24, 48, 72 hours) to confirm that the concentration has plateaued.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to stand at the same temperature for at least 2 hours for the undissolved solid to settle.

  • Carefully withdraw a sample from the supernatant. To remove any remaining solid particles, either centrifuge the sample or filter it through a 0.45 µm filter.

• Quantification:

  • Analyze the concentration of 1-(2-(Piperidin-4-yl)phenyl)ethanol in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a calibration curve with known concentrations of the compound to ensure accurate quantification.

The following diagram outlines the experimental workflow for the shake-flask method.

Caption: Shake-Flask Method Workflow.

pKa Determination: Potentiometric Titration

The pKa values are crucial for understanding the pH-dependent solubility. Potentiometric titration is a reliable method for their determination.

Protocol:

• Sample Preparation:

  • Accurately weigh a known amount of 1-(2-(Piperidin-4-yl)phenyl)ethanol and dissolve it in a suitable solvent mixture (e.g., water with a co-solvent like methanol if aqueous solubility is low).

• Titration:

  • Titrate the solution with a standardized solution of a strong acid (e.g., HCl) to determine the pKa of the basic piperidine nitrogen.

  • In a separate experiment, titrate with a standardized solution of a strong base (e.g., NaOH) to determine the pKa of the acidic hydroxyl group.

  • Monitor the pH of the solution continuously using a calibrated pH meter as the titrant is added in small increments.

• Data Analysis:

  • Plot the pH of the solution against the volume of titrant added.

  • The pKa value corresponds to the pH at the half-equivalence point of the titration curve.

LogP Determination: Shake-Flask Method

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is a key determinant of its solubility in both aqueous and lipid environments.

Protocol:

• Phase Preparation:

  • Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate.

• Partitioning:

  • Dissolve a known amount of 1-(2-(Piperidin-4-yl)phenyl)ethanol in the aqueous phase.

  • Add an equal volume of the pre-saturated n-octanol.

  • Shake the mixture vigorously for a set period to allow for partitioning of the compound between the two phases.

• Phase Separation and Quantification:

  • Allow the phases to separate completely.

  • Carefully sample both the aqueous and n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

• Calculation:

  • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • LogP is the base-10 logarithm of P.

Conclusion

While experimental data for 1-(2-(Piperidin-4-yl)phenyl)ethanol is not yet widely published, a comprehensive understanding of its potential solubility profile can be achieved through a combination of computational prediction and established experimental methodologies. This guide provides a foundational framework for researchers and drug development professionals to confidently approach the solubility characterization of this and other novel compounds. The provided protocols for experimental verification are crucial for generating the robust data necessary to support formulation development and, ultimately, to unlock the therapeutic potential of new chemical entities.

References

• World Health Organization. (2006). Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. WHO Technical Report Series, No. 937, Annex 8. [Link]

• Avdeef, A. (2012).
• U.S. Pharmacopeial Convention. (2023). General Chapter <1236> Solubility Measurements.
• Kerns, E. H., & Di, L. (2008).

• ChemAxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

• Virtual Computational Chemistry Laboratory. (n.d.). On-line Lipophilicity/Aqueous Solubility Calculation Software. Retrieved from [Link]

Protocols & Analytical Methods

Functionalization of Secondary Alcohols in Piperidine Intermediates

Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, Drug Discovery Scientists

Abstract & Strategic Importance

The piperidine scaffold is the single most common nitrogen heterocycle in FDA-approved pharmaceuticals.[1] Functionalization of the secondary alcohol moieties at the C3 and C4 positions allows for the rapid diversification of this core into ketones (for reductive amination), inverted chiral centers (for SAR exploration), and fluorinated bioisosteres (for metabolic stability).

This guide moves beyond generic textbook reactions to address the specific conformational and electronic challenges of the piperidine ring, such as A-strain minimization , N-protecting group interference , and elimination side-reactions during nucleophilic substitution.

Strategic Considerations: Conformational Analysis

Before attempting functionalization, the researcher must account for the stereoelectronic bias of the piperidine chair.

• The N-Protecting Group Effect: Electron-withdrawing groups (EWGs) like Boc or Cbz at the nitrogen atom flatten the ring slightly compared to N-alkyl piperidines, increasing the barrier to ring inversion. This destabilizes carbocation intermediates at C3/C4, making SN1 pathways unfavorable and SN2 pathways (like Mitsunobu or DAST fluorination) highly sensitive to steric approach.

• Axial vs. Equatorial Attack:

  • Oxidation:[2][3][4][5] Generally insensitive to conformation.

  • Nucleophilic Substitution (SN2): Requires a backside attack. If the hydroxyl group is equatorial (thermodynamically preferred), the incoming nucleophile must approach from the axially hindered face, often requiring higher activation energy.

Diagram 1: Divergent Functionalization Workflow

This flowchart illustrates the decision matrix for a standard N-Boc-4-hydroxypiperidine intermediate.

Caption: Decision tree for divergent synthesis from the common N-Boc-4-hydroxypiperidine scaffold.

Module 1: Oxidation to Ketones

Creating the ketone (N-Boc-4-piperidone) is the gateway to reductive aminations. While Swern oxidation is scalable, it is often avoided in late-stage medicinal chemistry due to the "stench" of dimethyl sulfide and the requirement for cryogenic conditions (-78°C).

Recommendation: For scales <10g, Dess-Martin Periodinane (DMP) is superior due to mild conditions (RT), neutral pH, and tolerance of other functional groups (e.g., acid-sensitive protecting groups).

Comparative Data: Oxidation Methods

Feature	Swern Oxidation	Dess-Martin (DMP)	TEMPO/Bleach
Scale Suitability	High (>100g)	Low to Medium (<50g)	High (Process)
Temperature	-78°C (Strict)	0°C to RT	0°C
pH Conditions	Basic (Et3N quench)	Neutral/Buffered	Basic (Bleach)
Byproducts	Me₂S (Stench), CO	Iodinanes (Solid)	NaCl
Chemoselectivity	Good	Excellent	Moderate

Protocol A: Dess-Martin Oxidation of N-Boc-4-Hydroxypiperidine

Scope: Conversion of 3- or 4-hydroxypiperidines to respective ketones.

• Preparation: In a flame-dried round-bottom flask, dissolve N-Boc-4-hydroxypiperidine (1.0 equiv) in anhydrous Dichloromethane (DCM) [0.2 M concentration].

• Addition: Cool the solution to 0°C. Add Dess-Martin Periodinane (1.2 equiv) portion-wise over 5 minutes.

  • Expert Tip: If the reagent is old/hydrolyzed, add 1.0 equiv of NaHCO₃ to buffer the acetic acid byproduct, preventing N-Boc cleavage.

• Reaction: Remove ice bath and stir at Room Temperature (RT) for 1.5 – 3 hours. Monitor by TLC (stain with KMnO₄; ketones are not UV active unless conjugated).

• Quench (Critical): Dilute with Et₂O. Add a 1:1 mixture of saturated Na₂S₂O₃ (to reduce unreacted iodine species) and saturated NaHCO₃ .

• Workup: Stir the biphasic mixture vigorously until the organic layer is clear (approx. 15 mins). Extract with Et₂O or DCM. Wash with brine, dry over MgSO₄, and concentrate.

• Purification: usually not required; the crude ketone is often >95% pure.

Module 2: Stereochemical Inversion (Mitsunobu)

Inverting a chiral center (e.g., (3R)-hydroxypiperidine to (3S)-ester) is a high-value transformation for exploring Structure-Activity Relationships (SAR). The Mitsunobu reaction is the gold standard here.

Mechanism & Challenge: The reaction proceeds via an SN2 mechanism.[6] The key challenge in piperidines is the steric bulk of the N-protecting group, which can retard the formation of the alkoxy-phosphonium intermediate.

Diagram 2: Mitsunobu Mechanism & Order of Addition

The order of reagent addition is critical to prevent side reactions like N-alkylation or hydrazine formation.

Caption: Kinetic pathway of the Mitsunobu reaction emphasizing the pre-formation of the Betaine.

Protocol B: Mitsunobu Inversion

Scope: Inversion of 3-hydroxypiperidines using 4-nitrobenzoic acid (PNBA) as a surrogate nucleophile.

• Setup: Dissolve Triphenylphosphine (PPh₃, 1.5 equiv) and 4-Nitrobenzoic acid (1.5 equiv) in anhydrous THF [0.1 M] under Nitrogen. Cool to 0°C.[7][4][6][8]

• Substrate Addition: Add the N-Boc-3-hydroxypiperidine (1.0 equiv).

• Activator Addition: Add DIAD (Diisopropyl azodicarboxylate, 1.5 equiv) dropwise over 15 minutes.

  • Expert Tip: The solution will turn orange/red and then fade to yellow. If the color persists, the reaction is stalling.

• Reaction: Stir at 0°C for 1 hour, then warm to RT overnight.

• Workup: Concentrate the solvent.

• Purification (The Challenge): Triphenylphosphine oxide (TPPO) is difficult to remove.

  • Solution: Triturate the crude residue with 10% Et₂O in Pentane. TPPO precipitates out; the product remains in solution. Filter and then column chromatograph.[7]

• Hydrolysis: To obtain the inverted alcohol, treat the ester with K₂CO₃ in MeOH.

Module 3: Deoxofluorination (The Elimination Risk)

Replacing an -OH with an -F is a standard bioisostere strategy to block metabolic hot spots. However, piperidines are notorious for undergoing elimination to form enecarbamates (alkenes) rather than substitution, especially when using DAST.

Safety Warning: DAST (Diethylaminosulfur trifluoride) can decompose explosively above 50°C. Deoxo-Fluor is thermally more stable and recommended for safety, though the chemistry is identical.

Protocol C: Deoxofluorination with Deoxo-Fluor

Scope: Synthesis of 4-fluoropiperidines.

• Safety: Perform in a fume hood. HF is generated as a byproduct. Ensure Calcium Gluconate gel is available.

• Setup: Dissolve N-Boc-4-hydroxypiperidine (1.0 equiv) in anhydrous DCM in a plastic (polypropylene) or Teflon vessel (glass is acceptable for short times, but etching occurs).

• Temperature: Cool to -78°C .

  • Causality: Low temperature is strictly required to favor the Kinetic SN2 substitution over the Thermodynamic E2 elimination.

• Addition: Add Deoxo-Fluor (1.2 equiv) dropwise.

• Reaction: Stir at -78°C for 1 hour. Allow to warm slowly to 0°C. Do not heat to reflux.

• Quench: Pour the reaction mixture slowly into saturated aqueous NaHCO₃ (gas evolution: CO₂).

• Workup: Extract with DCM. Wash with brine.[7][8]

• Outcome: Expect 60-80% yield of the fluoride. If elimination (alkene) is observed by NMR (olefinic protons at 5.5-6.0 ppm), repeat the reaction strictly at -78°C and consider using a less polar solvent like Toluene.

References

• Mitsunobu Reaction Review: Mitsunobu, O. (1981).[9] "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis, 1-28.[10] Link

• Dess-Martin Periodinane Protocol: Boeckman, R. K., et al. (2000). "1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one."[11] Organic Syntheses, 77, 141. Link

• Fluorination of Piperidines: Nyffeler, P. T., et al. (2002). "Selectivity in the Deoxofluorination of Alcohols with DAST and Deoxo-Fluor." Journal of Organic Chemistry, 67(22), 7788–7799. Link

• Swern vs DMP Comparison: Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer.[2] Link

• Piperidine Conformational Analysis: Blackburne, I. D., Katritzky, A. R., & Takeuchi, Y. (1975). "Conformation of piperidine and of derivatives with additional ring hetero atoms."[12][13] Accounts of Chemical Research, 8(9), 300–306. Link

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Application Note: Mitsunobu Reaction for the Synthesis of N-Substituted Phthalimides from 1-(2-(Piperidin-4-yl)phenyl)ethanol

Abstract

This technical guide provides a comprehensive protocol for the Mitsunobu reaction, a powerful method for the stereospecific conversion of secondary alcohols to a variety of functional groups.[1][2] Specifically, this note details the application of this reaction to 1-(2-(Piperidin-4-yl)phenyl)ethanol, a common scaffold in medicinal chemistry. The protocol focuses on the synthesis of a phthalimide derivative, a key intermediate for accessing primary amines via the Gabriel synthesis.[3][4] Critical considerations, including the mandatory protection of the piperidine nitrogen, reagent safety, step-by-step procedures, and strategies for byproduct removal, are discussed in detail.

Introduction and Scientific Context

The Mitsunobu reaction is a cornerstone of modern organic synthesis, enabling the displacement of a primary or secondary hydroxyl group with a suitable nucleophile under mild, neutral conditions.[5] A key advantage of this reaction is the predictable inversion of stereochemistry at the alcohol center, proceeding through a classical SN2 mechanism.[2][5][6] This feature is particularly valuable in the synthesis of chiral molecules and natural products.[6]

The substrate, 1-(2-(Piperidin-4-yl)phenyl)ethanol, contains a secondary alcohol ripe for Mitsunobu transformation. However, the presence of a basic and nucleophilic secondary amine within the piperidine ring presents a significant challenge. This amine can compete with the intended nucleophile, leading to undesired side reactions and complicating purification. Therefore, a robust protocol necessitates the protection of the piperidine nitrogen, typically as a tert-butyloxycarbonyl (Boc) carbamate, prior to the Mitsunobu coupling. This application note presents a complete workflow, beginning with the Boc-protection of the starting material, followed by the core Mitsunobu reaction with phthalimide, and concluding with methods for purification and characterization.

Reaction Mechanism and Workflow

The Mitsunobu reaction proceeds through a complex but well-understood mechanism.[1][2] Initially, triphenylphosphine (PPh₃) attacks the diethyl azodicarboxylate (DEAD), forming a betaine intermediate.[2] This intermediate then deprotonates the acidic nucleophile (in this case, phthalimide, pKa ≈ 8.3), creating an ion pair. The alcohol oxygen then attacks the activated phosphonium species, forming an alkoxyphosphonium salt, which is an excellent leaving group.[7][6] Finally, the conjugate base of the nucleophile displaces the activated alcohol via an SN2 attack, resulting in the desired product with inverted stereochemistry and generating triphenylphosphine oxide (TPPO) and diethyl hydrazodicarboxylate as byproducts.[7][5]

Mechanism Diagram

Caption: The catalytic cycle of the Mitsunobu reaction.

Experimental Workflow Diagram

Caption: Experimental workflow from starting material to purified product.

Detailed Experimental Protocols

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Notes
1-(2-(Piperidin-4-yl)phenyl)ethanol	-	~219.32	Starting material. Synthesis may be required if not commercially available.
Di-tert-butyl dicarbonate (Boc₂O)	24424-99-5	218.25	Reagent for Boc protection.
Triethylamine (TEA)	121-44-8	101.19	Base for Boc protection.
Triphenylphosphine (PPh₃)	603-35-0	262.29	Recrystallize from ethanol if necessary.
Phthalimide	85-41-6	147.13	Dry in an oven at 100 °C before use.
Diethyl azodicarboxylate (DEAD)	1972-28-7	174.15	Caution: Potentially explosive.[8][9] Use a 40% solution in toluene for safety.[10]
Tetrahydrofuran (THF)	109-99-9	72.11	Anhydrous, inhibitor-free. Distill from sodium/benzophenone.
Dichloromethane (DCM)	75-09-2	84.93	Anhydrous.
Ethyl Acetate, Hexanes	-	-	Reagent grade for workup and chromatography.

Protocol 1: Boc-Protection of the Starting Alcohol

• Rationale: To prevent the piperidine nitrogen from acting as a competing nucleophile, it must be protected. The Boc group is ideal as it is stable to the Mitsunobu conditions and easily removed later with acid.[11][12]

• To a solution of 1-(2-(Piperidin-4-yl)phenyl)ethanol (1.0 eq) in anhydrous Dichloromethane (DCM, 0.1 M), add triethylamine (1.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) in DCM dropwise over 15 minutes.

• Remove the ice bath and stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

• Upon completion, wash the reaction mixture sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected alcohol, which can often be used in the next step without further purification.

Protocol 2: Mitsunobu Reaction

• Rationale: This one-pot procedure converts the N-Boc protected alcohol to the corresponding phthalimide with inversion of stereochemistry.[7] The order of addition is critical to ensure the formation of the correct reactive intermediates.[10]

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the N-Boc protected alcohol (1.0 eq), triphenylphosphine (1.5 eq), and phthalimide (1.5 eq).[13]

• Dissolve the solids in anhydrous THF (approx. 0.1 M relative to the alcohol).

• Cool the resulting solution to 0 °C using an ice bath.

• Slowly add a 40% solution of DEAD in toluene (1.5 eq) dropwise via syringe over 20-30 minutes. Maintain the internal temperature below 10 °C as the addition can be exothermic.[14] A color change to yellow-orange is typically observed.[14]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours.

• Monitor the reaction progress by TLC, observing the consumption of the starting alcohol and the appearance of a new, less polar product spot and the highly polar TPPO spot near the baseline.

Purification and Byproduct Removal

A significant challenge in Mitsunobu reactions is the removal of the stoichiometric byproducts: triphenylphosphine oxide (TPPO) and the diethyl hydrazodicarboxylate.

• Rationale: TPPO is a highly crystalline, polar compound that can co-elute with products of similar polarity. The reduced hydrazine is also polar. Several strategies exist to simplify their removal.[15]

• Initial Removal: After the reaction is complete, concentrate the mixture in vacuo. Add a non-polar solvent like diethyl ether or a mixture of hexanes/ethyl acetate. TPPO and the hydrazine byproduct are poorly soluble in these solvents and may precipitate.[16][17]

• Filtration: Cool the suspension and filter the crude mixture through a pad of Celite or a short plug of silica gel, washing with the same non-polar solvent system. This will remove a significant portion of the byproducts.[5][17]

• Chromatography: Purify the filtrate by flash column chromatography on silica gel using a gradient solvent system (e.g., 10% to 50% ethyl acetate in hexanes) to isolate the final phthalimide product.

• Alternative Methods: For large-scale reactions, precipitation of TPPO by forming an insoluble complex with salts like MgCl₂, CaBr₂, or ZnCl₂ can be highly effective and avoid chromatography.[16][18][19]

Safety and Handling

• Diethyl Azodicarboxylate (DEAD): DEAD is thermally unstable and can decompose violently or explode upon heating.[8][9] It is crucial to use a commercially available solution (e.g., 40% in toluene) rather than neat DEAD.[10] Always store refrigerated (2-8 °C) and handle in a well-ventilated fume hood.[8][20] Avoid heat, friction, and impact.[10][21]

• Triphenylphosphine (PPh₃): PPh₃ is an irritant. Avoid inhalation of dust and skin contact.

• Solvents: Anhydrous THF can form explosive peroxides. Always use freshly distilled or inhibitor-free solvent.

• Personal Protective Equipment (PPE): Standard PPE, including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.[20][22]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Conversion	Inactive reagents (wet alcohol, old DEAD, oxidized PPh₃).	Ensure all reagents are dry and pure. Use freshly opened or purified reagents.
Nucleophile (phthalimide) is not acidic enough.	This is not an issue for phthalimide (pKa ~8.3), but for less acidic nucleophiles (pKa > 13), the reaction may fail.[2]
Formation of Side Products	Incomplete Boc-protection leading to N-alkylation of the piperidine.	Ensure the Boc-protection step goes to completion before starting the Mitsunobu reaction.
Difficult Purification	High concentration of TPPO and hydrazine byproducts.	Employ precipitation/filtration techniques before chromatography.[15] Consider using polymer-supported PPh₃ to simplify removal.[23]
Reaction Stalls	Steric hindrance around the secondary alcohol.	Increase reaction temperature to 40-50 °C after the initial addition at 0 °C and extend the reaction time.[5][14]

Conclusion

The Mitsunobu reaction is a highly reliable method for the synthesis of N-substituted phthalimides from secondary alcohols like 1-(2-(Piperidin-4-yl)phenyl)ethanol, provided that critical steps are taken. The mandatory protection of the piperidine nitrogen is paramount to success. Careful attention to reagent quality, safety protocols—especially concerning DEAD—and a systematic approach to purification will ensure a high yield of the desired product with predictable stereochemical inversion. This intermediate serves as a valuable precursor for the synthesis of primary amines and other derivatives essential for drug discovery and development.

References

• Mitsunobu Reaction . (n.d.). Chemistry Steps. Retrieved from [Link]

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature . (n.d.). ACS Publications. Retrieved from [Link]

• Safety First: Handling Diethyl Azodicarboxylate (DEAD) in the Lab . (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling . (2024). ACS Figshare. Retrieved from [Link]

• Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2 . (2022). Organic Process Research & Development. Retrieved from [Link]

• Removing Triphenylphosphine Oxide . (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Mitsunobu Reaction . (n.d.). Master Organic Chemistry. Retrieved from [Link]

• Mitsunobu Reaction . (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Mitsunobu Reaction . (2019). Organic Chemistry. Retrieved from [Link]

• Mitsunobu reaction . (n.d.). Organic Synthesis. Retrieved from [Link]

• A general procedure for mitsunobu inversion of sterically hindered alcohols . (n.d.). Organic Syntheses. Retrieved from [Link]

• Mitsunobu Reaction . (n.d.). NROChemistry. Retrieved from [Link]

• DIETHYL AZODICARBOXYLATE CAS No 1972-28-7 MATERIAL SAFETY DATA SHEET SDS/MSDS . (n.d.). IndiaMART. Retrieved from [Link]

• Mitsunobu reaction . (n.d.). Wikipedia. Retrieved from [Link]

• Synthesis of Imide and Amine Derivatives via Deoxyamination of Alcohols Using N-Haloimides and Triphenylphosphine . (2021). National Institutes of Health. Retrieved from [Link]

• Phthalimides . (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• N-Terminal Deprotection; Boc removal . (n.d.). Aapptec Peptides. Retrieved from [Link]

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• 15. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 16. echemi.com [echemi.com]
• 17. Workup [chem.rochester.edu]
• 18. acs.figshare.com [acs.figshare.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. datasheets.scbt.com [datasheets.scbt.com]
• 21. cdhfinechemical.com [cdhfinechemical.com]
• 22. chemicalbook.com [chemicalbook.com]
• 23. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Ortho-Substituted Phenylpiperidines

This guide is structured as a Tier-3 Technical Support resource, designed for researchers encountering failure modes in the synthesis of sterically congested phenylpiperidines.

Ticket ID: ORTHO-PIP-SYNTH Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary: The "Ortho-Wall" Problem

Synthesizing N-(ortho-substituted phenyl)piperidines presents a classic "clash of titans" scenario. You are attempting to force a secondary amine (piperidine), which has significant chair-conformation bulk, onto an aryl ring protected by ortho-substituents.

This steric gearing creates two primary failure modes:

• Reductive Elimination Failure: In Pd-catalysis, the crowded metal center cannot adopt the necessary geometry to expel the product, leading to β-hydride elimination or protodehalogenation.

• Nucleophilic Bounce: In SNAr, the piperidine cannot approach the σ-complex trajectory due to steric repulsion from the ortho-group.

This guide provides a decision matrix to bypass these barriers, moving from optimized catalysis to de novo ring construction.

Part 1: Diagnostic & Decision Matrix

Before selecting a protocol, analyze your substrate's electronic and steric profile.

Figure 1: Synthetic Pathway Decision Tree. Use this logic to select the protocol with the highest probability of success.

Part 2: Method B – The "Gold Standard" Buchwald-Hartwig Protocol

Recommended for: Mono-ortho substituted aryl halides (Cl, Br, I) and triflates.

For hindered secondary amines like piperidine, standard ligands (PPh3, dppf) will fail. You require a ligand that is bulky enough to enforce a monoligated Pd species (promoting oxidative addition) but flexible enough to allow the bulky amine to enter the coordination sphere.

The Solution: RuPhos (and its precatalysts) RuPhos is specifically engineered for this scenario. Its bulk promotes reductive elimination—the rate-limiting step for hindered amines.

Optimized Protocol

Scale: 1.0 mmol Aryl Halide

Component	Reagent	Equiv.[1][2][3][4][5][6][7]	Role
Catalyst	RuPhos Pd G4	0.02–0.05	4th Gen Precatalyst. Ensures rapid formation of the active L-Pd(0) species even at low T.
Ligand	RuPhos	0.02–0.05	Add 1:1 w/ Pd if using G4, or 2:1 if using Pd(OAc)2.
Base	NaOtBu	1.2–1.5	Sodium tert-butoxide. Strong enough to deprotonate, bulky enough not to coordinate tightly.
Solvent	Toluene or Dioxane	[0.2 M]	Non-polar solvents often favor the reductive elimination step in these systems.
Temp	80°C – 100°C	-	Higher temp required to overcome the activation energy of the crowded transition state.

Step-by-Step Workflow:

• Charge: To a vial equipped with a stir bar, add RuPhos Pd G4 (20-40 mg) and NaOtBu (144 mg).

• Purge: Cap and purge with Argon/Nitrogen for 5 minutes. (Oxygen kills the active monomeric Pd species).

• Solubilize: Add Toluene (5 mL) and the Aryl Halide (1.0 mmol). Stir for 2 minutes.

• Initiate: Add Piperidine (1.2 mmol) via syringe.

• Heat: Place in a pre-heated block at 85°C. Stir vigorously (1000 rpm).

  • Tip: If the aryl halide is liquid, add it with the solvent. If solid, add in step 1.[7]

Troubleshooting Table:

Symptom	Diagnosis	Solution
Yield < 10% (SM Recovery)	Catalyst death or Oxidative Addition failure.	Switch to BrettPhos Pd G4 or increase temp to 110°C. Ensure strict O2-free conditions.
Protodehalogenation (Ar-H)	β-hydride elimination from the amine.	The reaction is "stalled" at the Pd-Amine complex. Switch solvent to THF to change the coordination sphere.

| Black Precipitate | Pd black formation (Ligand dissociation). | Add 1-2% extra free RuPhos ligand to stabilize the metal center. |

Part 3: Method C – The "Nuclear Option" (De Novo Synthesis)

Recommended for: 2,6-Disubstituted aryl systems (e.g., 2,6-dimethylphenyl) where direct coupling is impossible due to steric clash.

When the front door is locked (direct coupling), build the house around the guest. Instead of coupling a pre-formed piperidine, we construct the piperidine ring onto the aniline.

Protocol: Glutarimide Reduction Route

This route avoids the intermolecular steric clash entirely.

Reaction Scheme:

• Condensation: 2,6-Disubstituted Aniline + Glutaric Anhydride

  Imide

• Reduction: Imide + LiAlH4

  Piperidine

Step-by-Step Workflow:

• Imide Formation:

  • Mix 2,6-dimethylaniline (10 mmol) and Glutaric Anhydride (12 mmol) in Toluene (50 mL).

  • Reflux with a Dean-Stark trap to remove water. The intermediate acid will cyclize to the imide (check by TLC/LCMS).

  • Yield Check: You should isolate a stable, crystalline imide.

• Global Reduction:

  • Dissolve the Imide (5 mmol) in dry THF (20 mL) under Argon.

  • Cool to 0°C. Carefully add LiAlH4 (2.5 - 3.0 equiv, pellets or solution).

  • Reflux for 4-12 hours. The carbonyls are reduced to methylenes.

  • Fieser Workup: Cool to 0°C. Add water (x mL), then 15% NaOH (x mL), then water (3x mL). Filter the white granular salts.

  • Concentrate filtrate to obtain the clean N-(2,6-dimethylphenyl)piperidine .[8]

Part 4: Method A – The SNAr Alternative

Recommended for: Fluorinated aromatics with Ortho/Para EWGs (NO2, CN, CF3).

If your substrate is 2-fluoro-nitrobenzene or similar, do not waste Pd catalyst. Use SNAr.

Critical Nuance:

• Leaving Group: Fluoride is mandatory for hindered substrates. The high electronegativity of F stabilizes the Meisenheimer complex, lowering the activation energy which is critical when sterics are fighting you.

• Solvent: DMSO or DMF (Dipolar aprotic solvents accelerate SNAr by orders of magnitude).

Protocol:

• Mix Ar-F (1 equiv) and Piperidine (2.5 equiv) in DMSO (0.5 M).

• Heat to 80-120°C.

• Note: No external base is usually needed if excess piperidine is used; it acts as both nucleophile and HF scavenger.

Part 5: Purification & Analysis

How to clean up the mess.

Issue: Phosphine oxides (from RuPhos) co-eluting with product. Solution:

• Oxidative Wash: Treat the crude reaction mixture with 30% H2O2 (1 mL) in DCM for 15 mins. This ensures all ligand is oxidized to the phosphine oxide, which is much more polar.

• Acid/Base Extraction:

  • Dissolve crude in Et2O.

  • Extract with 1M HCl (Product goes to aqueous layer; Phosphine oxide stays in organic).

  • Wash aqueous layer with Et2O.

  • Basify aqueous layer (pH 12) with NaOH.

  • Extract product back into Et2O.

References & Grounding

• RuPhos/BrettPhos Utility:

  • Maiti, D., et al. "Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases."[9][10] Chemical Science, 2011. Link

  • Ruiz-Castillo, P., & Buchwald, S. L.[11] "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016. Link

• Mechanism & Rate Limiting Steps:

  • Tian, Y., et al. "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination." ACS Omega, 2020. Link

• SNAr Reactivity:

  • Rohrbach, S., et al. "Nucleophilic Aromatic Substitution on Heterocycles." Journal of Organic Chemistry, 2019. Link

• De Novo Synthesis (Glutarimide Route):

  • Standard organic transformation referenced in: Vogel's Textbook of Practical Organic Chemistry, 5th Ed, Longman, 1989. (General reference for cyclic imide reduction).

Sources

• 1. reddit.com [reddit.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. peptideweb.com [peptideweb.com]
• 6. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 8. N-(2,6-dimethylphenyl)piperidine-4-carboxamide synthesis - chemicalbook [chemicalbook.com]
• 9. Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Technical Support Center: Stereochemical Integrity in Benzylic Alcohol Activation

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth guidance on a critical challenge in organic synthesis: preventing racemization during the activation of benzylic alcohols. This guide is structured to provide not just protocols, but a deep understanding of the underlying principles to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Here we address the most common issues encountered in the lab when activating chiral benzylic alcohols.

Q1: I'm trying to substitute the hydroxyl group of my chiral benzylic alcohol, but I'm seeing significant racemization in my product. What's the likely cause?

A1: Racemization during the activation of benzylic alcohols typically occurs through the formation of a planar, achiral carbocation intermediate. This is characteristic of an Sɴ1 (Substitution Nucleophilic Unimolecular) reaction pathway.[1][2][3] The stability of the benzylic carbocation, due to resonance delocalization with the adjacent aromatic ring, makes this pathway particularly favorable. Once formed, the incoming nucleophile can attack from either face of the planar carbocation, leading to a mixture of enantiomers.[1][3][4] Factors that promote an Sɴ1 mechanism, and therefore racemization, include the use of protic solvents, strong acid catalysts, and reaction conditions that favor the dissociation of the leaving group before the nucleophile attacks.[5][6]

Q2: Which reactions are recommended for activating a benzylic alcohol with minimal risk of racemization?

A2: To avoid racemization, you should employ reactions that proceed via an Sɴ2 (Substitution Nucleophilic Bimolecular) mechanism. These reactions involve a backside attack by the nucleophile on the carbon bearing the activated hydroxyl group, leading to a predictable inversion of stereochemistry.[1][6][7][8] Two of the most reliable methods for this purpose are the Mitsunobu reaction and the Appel reaction .[7][9][10][11][12]

• Mitsunobu Reaction: This reaction converts a primary or secondary alcohol into a variety of functional groups, such as esters or azides, with clean inversion of stereochemistry.[7][8][9][13] It utilizes a phosphine (typically triphenylphosphine) and an azodicarboxylate (like DEAD or DIAD) to activate the alcohol.[7][9]

• Appel Reaction: This method converts alcohols to the corresponding alkyl halides using triphenylphosphine and a tetrahalomethane (e.g., CCl₄ or CBr₄).[10][11][12][14] The reaction proceeds with inversion of configuration at the chiral center.[10][12]

Q3: Can racemization still occur even when using a supposedly stereospecific reaction like the Mitsunobu reaction?

A3: While the Mitsunobu reaction is generally highly stereospecific, racemization can occur under certain circumstances. Potential causes include:

• Side reactions: If the nucleophile is not acidic enough (pKa > 13), a side reaction where the azodicarboxylate acts as the nucleophile can occur, potentially leading to byproducts and complicating stereochemical outcomes.[7]

• Reaction conditions: Elevated temperatures or prolonged reaction times can sometimes promote competing racemization pathways.

• Substrate-dependent effects: Sterically hindered benzylic alcohols may react sluggishly, and forcing the reaction with higher temperatures could lead to undesired side reactions and loss of stereochemical integrity.

Q4: Are there any modern, metal-catalyzed methods for stereoselective benzylic alcohol activation?

A4: Yes, the field of catalysis offers several advanced strategies. For instance, nickel-catalyzed cross-coupling reactions have been developed for the stereospecific conversion of benzylic alcohol derivatives (like ethers or mesylates) to various products.[15] These methods often proceed with high enantiospecificity, preserving the stereochemical information of the starting material.[15] Additionally, palladium/copper co-catalyzed systems have been reported for the enantio- and diastereodivergent synthesis of benzylic alcohol derivatives.[16]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Racemization in a Substitution Reaction

Problem: You've attempted to substitute the hydroxyl group of your chiral benzylic alcohol, and chiral HPLC or polarimetry indicates a loss of enantiomeric excess (ee).

Workflow for Troubleshooting:

Figure 1: Troubleshooting workflow for racemization.

Step-by-Step Troubleshooting:

• Analyze your reaction conditions: Are you using conditions that favor an Sɴ1 mechanism? This includes strong acids (which can protonate the hydroxyl group to form a good leaving group, water) and polar protic solvents (which can stabilize the carbocation intermediate).[6]

• Evaluate the leaving group: If you are converting the alcohol to a tosylate or mesylate first, ensure that the subsequent substitution is performed under conditions that favor an Sɴ2 reaction (strong nucleophile, polar aprotic solvent).

• Switch to a dedicated Sɴ2 reaction: If your current method is not providing the desired stereochemical outcome, switching to a more reliable Sɴ2 protocol like the Mitsunobu or Appel reaction is highly recommended.[9][10]

• Optimize your Sɴ2 reaction: If you are already using an Sɴ2 method and still observe racemization, consider the following optimizations:

  • Lower the reaction temperature: This can help to suppress any competing elimination or racemization pathways.

  • Ensure high-purity reagents: Impurities can sometimes catalyze side reactions.

  • Choose the appropriate solvent: Use a polar aprotic solvent (e.g., THF, DMF) to favor the Sɴ2 mechanism.

Guide 2: Optimizing the Mitsunobu Reaction for Benzylic Alcohols

Problem: You are performing a Mitsunobu reaction on a chiral benzylic alcohol, but the yield is low, or you are observing incomplete inversion of stereochemistry.

Key Optimization Parameters:

Parameter	Recommendation	Rationale
Nucleophile pKa	Should be less than 13.	More basic nucleophiles can lead to a side reaction where they deprotonate the DEAD-phosphine adduct, reducing the efficiency of alcohol activation.[7]
Reagent Addition	Add the azodicarboxylate (DEAD/DIAD) slowly to a cooled solution (0 °C) of the alcohol, phosphine, and nucleophile.[7]	This helps to control the reaction exotherm and minimize the formation of side products.
Solvent	THF or diethyl ether are commonly used.	These solvents are generally inert and effectively solubilize the reagents.
Steric Hindrance	For sterically hindered alcohols, consider using more acidic nucleophiles.	More acidic nucleophiles can increase the rate of the desired substitution reaction.

Experimental Protocol: Stereoinvertive Esterification of a Chiral Benzylic Alcohol via the Mitsunobu Reaction

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral benzylic alcohol (1.0 eq.), triphenylphosphine (1.5 eq.), and the carboxylic acid nucleophile (1.5 eq.) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq.) in anhydrous THF dropwise over 10-15 minutes.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the product by column chromatography to isolate the ester with inverted stereochemistry.

Mechanism of the Mitsunobu Reaction:

Figure 2: Simplified mechanism of the Mitsunobu reaction.

Concluding Remarks

The key to preventing racemization during benzylic alcohol activation lies in understanding and controlling the reaction mechanism. By choosing conditions that favor a stereospecific Sɴ2 pathway and avoiding the formation of carbocation intermediates, researchers can maintain the stereochemical integrity of their molecules. The Mitsunobu and Appel reactions are powerful tools in this regard, and with careful optimization, they can provide reliable and predictable outcomes. For more complex systems, exploring modern catalytic methods may offer additional advantages in terms of stereocontrol and functional group tolerance.

References

• Mitsunobu Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Mitsunobu reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Nickel-Catalyzed Stereoselective Coupling Reactions of Benzylic and Alkyl Alcohol Derivatives | Accounts of Chemical Research. (2023). ACS Publications. Retrieved from [Link]

• Kinetic diastereomer differentiation in Au(III)- and Bi(III)-catalyzed benzylic arylation: concise and stereocontrolled synthesis of 2-amino-1,1-diarylalkanes - PubMed. (2014). Retrieved from [Link]

• Stereodivergent synthesis of benzylic alcohol derivatives enabled by Pd/Cu co-catalyzed asymmetric benzylic substitution reaction - PMC. (2024). Retrieved from [Link]

• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols | The Journal of Organic Chemistry. (2022). ACS Publications. Retrieved from [Link]

• Mitsunobu Reaction - Chemistry Steps. (n.d.). Retrieved from [Link]

• EP0779261A1 - Continuous process for racemization of benzylic alcohols, ethers, and esters by solid acid catalyst - Google Patents. (n.d.).

• Spin-Center Shift-Enabled Direct Enantioselective α-Benzylation of Aldehydes with Alcohols. - Semantic Scholar. (n.d.). Retrieved from [Link]

• UNIVERSITY 3F ALBERTA hvestigation of Stereoselection by the Mitsunobu Reaction and Modification of the Hendnckson Reaction Jias. (n.d.). Retrieved from [Link]

• The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applications. (2007). Retrieved from [Link]

• Benzyl Alcohol and Racemization - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of Benzylic Alcohols by C–H Oxidation | Journal of the American Chemical Society. (2019). ACS Publications. Retrieved from [Link]

• Appel Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• 443 M. Braun The classical Appel reaction,[9] a highly versatile method for the conversion of alcohols into alkyl halides, has t. (n.d.). Retrieved from [Link]

• Appel reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Appel Reaction | Chem-Station Int. Ed. (2014). Retrieved from [Link]

• β-Arylation of Racemic Secondary Benzylic Alcohols to Access Enantioenriched β-Arylated Alcohols - PubMed. (2023). Retrieved from [Link]

• General stereoretentive preparation of chiral secondary mixed alkylmagnesium reagents and their use for enantioselective electrophilic aminations - PMC. (n.d.). Retrieved from [Link]

• Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols - Jack Westin. (n.d.). Retrieved from [Link]

• Alcohols in SN1 and SN2 Reactions - Chemistry Steps. (n.d.). Retrieved from [Link]

• Combined Photoredox/Enzymatic C–H Benzylic Hydroxylations - PMC. (n.d.). Retrieved from [Link]

• The SN1 Reaction Mechanism - Master Organic Chemistry. (n.d.). Retrieved from [Link]

• Pd-catalyzed Benzylic C-H Amidation With Benzyl Alcohols in Water: A Strategy to Construct Quinazolinones - PubMed. (2012). Retrieved from [Link]

• 11.4: The SN1 Reaction - Chemistry LibreTexts. (2024). Retrieved from [Link]

• The SN1 Reaction Mechanism and SN1 Practice Problems - Chemistry Steps. (n.d.). Retrieved from [Link]

• Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst - PubMed. (2023). Retrieved from [Link]

• Pd-Catalyzed Benzylic C-H Amidation with Benzyl Alcohols in Water: A Strategy To Construct Quinazolinones | Request PDF. (2012). Retrieved from [Link]

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. The SN1 Reaction Mechanism and SN1 Practice Problems [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. EP0779261A1 - Continuous process for racemization of benzylic alcohols, ethers, and esters by solid acid catalyst - Google Patents [patents.google.com]
• 6. Alcohols in SN1 and SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 7. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 8. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 9. Mitsunobu Reaction [organic-chemistry.org]
• 10. Appel Reaction [organic-chemistry.org]
• 11. Appel reaction - Wikipedia [en.wikipedia.org]
• 12. jk-sci.com [jk-sci.com]
• 13. researchgate.net [researchgate.net]
• 14. Appel Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Stereodivergent synthesis of benzylic alcohol derivatives enabled by Pd/Cu co-catalyzed asymmetric benzylic substitution reaction - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing linker rigidity: 1-(2-(Piperidin-4-yl)phenyl)ethanol vs. methanol analogs

Topic: Comparing Linker Rigidity: 1-(2-(Piperidin-4-yl)phenyl)ethanol vs. (2-(Piperidin-4-yl)phenyl)methanol Context: Fragment-Based Drug Design (FBDD) & PROTAC Linker Optimization

[1][2]

Executive Summary: The "Magic Methyl" Effect in Linker Design

In the optimization of bifunctional molecules (PROTACs) and kinase inhibitors, the linker region is rarely just a passive connector. It determines the spatial orientation (vectors) of the warheads and the physicochemical properties of the entire molecule.

This guide compares two specific scaffold intermediates used to link an E3 ligase ligand or a kinase warhead:

• Molecule A (Rigidified): 1-(2-(Piperidin-4-yl)phenyl)ethanol (Secondary alcohol, chiral).[1]

• Molecule B (Flexible): (2-(Piperidin-4-yl)phenyl)methanol (Primary alcohol, achiral).[1]

Key Takeaway: The introduction of the

-methyl group in Molecule A acts as a conformational lock. While Molecule B offers higher rotational freedom (lower energy barrier), Molecule A restricts the conformational ensemble via strain, potentially reducing the entropic penalty upon binding ( ) and improving metabolic stability against rapid oxidation.

Structural & Physicochemical Analysis[1][3][4][5][6]

The fundamental difference lies in the substitution at the benzylic position. This single methyl group alters the lipophilicity, solubility, and 3D topology.

Comparative Data Table (Predicted/Representative)

Property	Molecule A (Ethanol Linker)	Molecule B (Methanol Linker)	Impact on Drug Design
Formula			Methyl adds steric bulk.[1][2]
Chirality	Yes (1 Chiral Center)	No (Achiral)	Molecule A requires enantioselective synthesis or separation; offers specific vector definition.[2]
cLogP	~2.1 - 2.3	~1.6 - 1.8	Methylation increases lipophilicity, potentially improving membrane permeability.[1][2]
Rotatable Bonds	2 (Restricted)	2 (Free)	Molecule A has a higher energy barrier to rotation due to steric clash with the phenyl ring.
Metabolic Liability	Low (Secondary Alcohol)	High (Primary Alcohol)	Primary benzylic alcohols are rapidly oxidized to carboxylic acids; Secondary are more stable.[2]
tPSA	~40	~40	Polar surface area remains similar, but the methyl group may "shield" the OH.

Thermodynamic Analysis: Entropy vs. Enthalpy[1]

The choice between these two linkers is often a trade-off between conformational sampling (Molecule B) and pre-organization (Molecule A).[2]

The Mechanism of Conformational Locking

In Molecule B, the benzylic methylene group allows free rotation, meaning the piperidine ring and the phenyl ring can adopt multiple dihedral angles. In Molecule A, the methyl group introduces steric repulsion with the ortho-protons of the phenyl ring. This forces the molecule into a preferred "twisted" conformation, creating a deep energy well.

• Entropic Advantage: If the "locked" conformation of Molecule A matches the bioactive conformation required for the ternary complex (in PROTACs), the binding affinity improves because the ligand does not lose as much entropy upon binding.

• The Risk: If the locked conformation is not the bioactive one, potency will drop drastically (the "rigidification penalty").

Visualization: Conformational Energy Landscape

Caption: Comparison of conformational entropy. Molecule B samples many states (high entropy), incurring a penalty upon binding. Molecule A is pre-organized into a major conformation, facilitating binding if vectors align.

Metabolic Stability & Synthesis

Metabolic Soft Spots

• Molecule B (Methanol): Primary benzylic alcohols are prime substrates for Alcohol Dehydrogenase (ADH) and Cytochrome P450s, rapidly converting to the benzoic acid derivative. This often leads to rapid clearance or inactivation.[2]

• Molecule A (Ethanol): Secondary alcohols oxidize to ketones (acetophenone derivative).[2] This process is generally slower and the resulting ketone may still retain activity or be less prone to Phase II conjugation (glucuronidation) compared to the primary alcohol.

Synthetic Workflow

To access Molecule A (enantiomerically pure), a stereoselective reduction or resolution is required, adding complexity compared to Molecule B.

Caption: Synthetic divergence. Molecule A requires asymmetric catalysis to prevent racemization, whereas Molecule B is a standard reduction.

Experimental Protocols for Validation

To empirically validate the superiority of one linker over the other, the following assays are mandatory.

Protocol 1: In Vitro Microsomal Stability (Metabolic Clearance)

Objective: Determine if the methyl group protects against oxidative clearance.

• Preparation: Prepare 10 mM DMSO stocks of Molecule A and Molecule B.

• Incubation:

  • Mix test compound (1 µM final) with pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

  • Pre-incubate at 37°C for 5 min.

  • Initiate reaction with NADPH-regenerating system (MgCl2, Glucose-6-phosphate, G6PDH, NADP+).[1][2]

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 min. Quench immediately with ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).[2]

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ) and .[2]

  • Success Criteria: Molecule A should show >2-fold improvement in

    over Molecule B to justify the added synthetic complexity.

Protocol 2: NMR Conformational Analysis (Solution State)

Objective: Confirm the "locked" conformation in solution.

• Sample: Dissolve 5 mg of Molecule A and B separately in

  or .

• Acquisition:

  • Run 1D

    NMR.

  • Run 2D NOESY (Nuclear Overhauser Effect Spectroscopy).[2]

• Analysis:

  • Molecule B: Look for averaged NOE signals between the benzylic

    and the piperidine ring protons, indicating rapid rotation.

  • Molecule A: Look for strong, specific NOE cross-peaks between the

    -methyl group and specific phenyl/piperidine protons.[2] This indicates a preferred population (rotamer).[2]

  • Interpretation: If Molecule A shows distinct NOEs absent in B, the "rigidification" hypothesis is validated.

References

• Linker Methylation in PROTACs

  • Title: Linker Methylation as a Strategy to Enhance PROTAC Oral Bioavailability: Insights from Molecular Properties and Conformational Analysis.[2][3]

  • Source: Journal of Medicinal Chemistry (2025).[2][4]

  • URL:[Link](Note: Representative link to JMedChem search for methylation strategies)[2]

• The "Magic Methyl" Effect

  • Title: The Magic Methyl and Its Tricks in Drug Discovery and Development.[5]

  • Source: Pharmaceuticals (Basel) (2023).[2]

  • URL:[Link]

• Metabolic Stability of Benzylic Alcohols

  • Title: Allylic or benzylic stabilization is essential for catalysis by bacterial benzyl alcohol dehydrogenases.[2][6]

  • Source: Biochem Biophys Res Commun (1999).[2][6]

  • URL:[Link]

• Product Specifications (Molecule B)

  • Title: (4-(Piperidin-4-yl)phenyl)methanol hydrochloride Product Page.[1][2][7]

  • Source: Sigma-Aldrich.[1][2]

Sources

• 1. rsc.org [rsc.org]
• 2. N-Phenethyl-4-piperidinone - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Allylic or benzylic stabilization is essential for catalysis by bacterial benzyl alcohol dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (4-(Piperidin-4-yl)phenyl)methanol hydrochloride ≥95% | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-(2-(Piperidin-4-yl)phenyl)ethanol

Executive Summary: Immediate Action Plan

For researchers requiring immediate disposal logic for 1-(2-(Piperidin-4-yl)phenyl)ethanol , adhere to the following core directive:

• Primary Classification: Organic Base / Amine.

• Critical Segregation: NEVER mix with acidic waste streams, acyl chlorides, or anhydrides. This compound contains a secondary amine (piperidine) which can react exothermically with acids or form amides with acylating agents.

• Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

• EPA Status: Non-listed (Not P- or U-listed specific to this CAS); characterize by ignitability (D001) if in solvent, or toxicity if applicable.

Chemical Profile & Hazard Assessment

To validate the disposal protocol, we must first understand the "Why" based on the molecule's functional groups. This compound combines a piperidine ring (secondary amine) with a phenylethanol moiety .

Feature	Chemical Logic	Waste Implication
Piperidine Moiety	Secondary amine ( ). Basic and nucleophilic.	Must be segregated from acids. Potential for exothermic neutralization.
Phenylethanol Group	Benzylic-like alcohol. Polar, potentially viscous.	Increases solubility in organic solvents (MeOH, DCM).
Physical State	Likely a solid or viscous oil (depending on purity/salt form).	Solids require "Lab Pack" disposal; solutions go to liquid waste.
Toxicity Profile	Treat as PBT (Persistent, Bioaccumulative, Toxic). Piperidines are often skin irritants and harmful if swallowed.	Do not drain dispose. Zero-discharge protocol applies.

Pre-Disposal Characterization (The Self-Validating Step)

Before moving the container to the waste accumulation area, perform this Self-Validating Check . This ensures your waste stream is compatible with the central accumulation drum.

Protocol: The "Drop Test" Validation

Perform this in a fume hood.

• Aliquot: Take a small sample (approx. 0.5 mL or 50 mg) of the waste material.

• Solvent Check: If solid, dissolve in the carrier solvent you intend to use (e.g., Methanol or Acetone).

• pH Check: Dip a pH strip into the aliquot.

  • Result > 10: Confirm Basic Organic stream.

  • Result < 7:STOP. You likely have a salt form (e.g., HCl salt). While less reactive, it should still be segregated from strong oxidizers.

• Compatibility Check: Mix the aliquot with a small volume of the intended waste drum contents in a vial. Observe for heat, bubbling, or precipitation for 5 minutes.

  • No Reaction: Safe to consolidate.

Step-by-Step Disposal Workflow

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

Best for: Expired reagents, spill cleanup debris, heavily contaminated gloves.

• Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable but poses a breakage risk.

• Bagging: Double-bag the solid in clear, chemically resistant polyethylene bags (minimum 2 mil thickness) before placing it in the jar.

• Labeling: Mark as "Hazardous Waste - Solid."

  • Constituents: "1-(2-(Piperidin-4-yl)phenyl)ethanol, Debris."

  • Hazard Checkbox: Toxic, Irritant.[1][2]

• Disposal Path: designate for Lab Pack (Drumming of small containers for incineration).

Scenario B: Liquid Waste (Reaction Mixtures / Mother Liquor)

Best for: Roto-vap residues, filtrate from recrystallization.

• Segregation: Ensure the waste container is designated "Organic - Basic / Non-Halogenated" (unless halogenated solvents like DCM were used).

• Solvent Carrier: Dilute viscous oils with Methanol or Ethanol to ensure flowability. Avoid allowing the material to crust/harden in the drum bung.

• Labeling:

  • Constituents: "Methanol (80%), 1-(2-(Piperidin-4-yl)phenyl)ethanol (20%)."

  • Hazard:[1][2][3][4] Flammable (due to solvent), Corrosive/Basic (due to amine).

Scenario C: Trace Contamination (Glassware)

• Rinse: Triple rinse glassware with a polar solvent (Acetone or Methanol).

• Collect: Pour rinsate into the Scenario B liquid waste stream.

• Deface: Remove labels from the empty reagent bottle.

• Glass Disposal: Place the triple-rinsed, dry bottle in the broken glass/sharps bin (if chemically clean per local EHS standards).

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision matrix for segregating this specific amine-alcohol intermediate.

Figure 1: Decision matrix for segregating piperidine-based intermediates. Note the critical checkpoint regarding halogenated solvents and acid incompatibility.

Emergency Contingencies

In the event of a spill during transfer:

• Evacuate & Ventilate: Piperidine derivatives can cause respiratory irritation.[1][5]

• PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

• Neutralization (Spill):

  • Do not use strong acids to clean the spill (violent reaction risk).

  • Use a commercial solvent absorbent pads or vermiculite .

  • If a specific neutralizer is required for final cleaning, use a dilute Citric Acid solution slowly to convert the amine to a water-soluble citrate salt, then absorb.

• Disposal of Spill Debris: Treat as Scenario A (Solid Waste) .

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[6] [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (40 CFR Part 261). EPA.gov. [Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. fishersci.be [fishersci.be]
• 6. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]